2,2-Difluoro-2-(6-methylpyridin-3-yl)acetic acid

• Molecular Formula: C8H7F2NO2
• Molecular Weight: 187.14 g/mol
• SMILES: CC1=NC=C(C=C1)C(C(=O)O)(F)F
• InChI: InChI=1S/C8H7F2NO2/c1-5-2-3-6(4-11-5)8(9,10)7(12)13/h2-4H,1H3,(H,12,13)
• InChIKey: UNQYMWDEKRCOQW-UHFFFAOYSA-N

2,2-Difluoro-2-(6-methylpyridin-3-yl)acetic Acid: Properties & Datasheet

2,2-Difluoro-2-(6-methylpyridin-3-yl)acetic acid (CAS 1342509-23-2) is a fluorinated pyridine derivative with the molecular formula C₈H₇F₂NO₂ and a molecular weight of 187.14 g/mol . It is commercially available as a research chemical building block, typically with a minimum purity specification of 95% . The compound features a carboxylic acid moiety geminally substituted with two fluorine atoms at the alpha-carbon, and a 6-methylpyridine ring at the 3-position. This structure confers unique physicochemical properties compared to non-fluorinated or non-methylated analogs, making it a valuable intermediate in medicinal chemistry and agrochemical research.

Gem-difluoro acid building block for ADME property tuning

6-Methyl-3-pyridyl orientation for SAR exploration

Research-grade purity specification for synthesis reproducibility

2,2-Difluoro-2-(6-methylpyridin-3-yl)acetic Acid: Why Generic Substitution Fails

Direct substitution with a non-fluorinated analog such as 2-(6-methylpyridin-3-yl)acetic acid (CAS 19733-96-1) is not equivalent. The gem-difluoro motif significantly alters the pKa of the carboxylic acid, increases the compound's lipophilicity (as measured by LogP), and enhances metabolic stability by shielding the alpha-carbon from oxidative metabolism [1]. These changes are critical in drug discovery, where small variations in logD and pKa can dramatically affect bioavailability and target binding. Furthermore, the 6-methyl substitution pattern on the pyridine ring is distinct from other regioisomers (e.g., 2- or 4-pyridyl), influencing the compound's steric and electronic properties in receptor binding pockets [2]. Therefore, generic substitution without rigorous comparative data on the specific assay or synthetic pathway introduces unacceptable risk of project failure.

Non-fluorinated analogs

Lack of gem-difluoro motif may shift pKa, lipophilicity and metabolic stability, altering assay outcomes.

Regioisomeric pyridyl substitution

2- or 4-pyridyl attachment can change steric and electronic fit in target binding pockets, limiting direct replacement.

Unsubstituted analog (no 6-methyl)

Absence of methyl group may reduce hydrophobic interactions and alter molecular recognition compared to the 6-methyl variant.

• [1] Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. (Review on the impact of fluorine substitution on pKa, lipophilicity, and metabolism). View Source
• [2] National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 86812245, 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid; hydrochloride. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/86812245 View Source

2,2-Difluoro-2-(6-methylpyridin-3-yl)acetic Acid: Differentiation vs. Analogs

Enhanced Lipophilicity

The introduction of the gem-difluoro group significantly increases the lipophilicity of the molecule relative to its non-fluorinated analog. This is a well-established, class-level effect of fluorine substitution alpha to a carbonyl group [1]. For the target compound, the calculated partition coefficient (clogP) is approximately 0.96 . In contrast, the non-fluorinated analog, 2-(6-methylpyridin-3-yl)acetic acid, has a substantially lower clogP of approximately 0.22 . This increase of +0.74 log units translates to a roughly 5.5-fold higher preference for a non-polar environment, which can improve passive membrane permeability.

Lipophilicity (clogP)

Class-level inference

Target: ~0.96 vs Non-fluorinated: ~0.22
Δ +0.74 (~5.5× partition)

Higher lipophilicity may support permeability screening

In silico estimation

Evidence Dimension	Lipophilicity (clogP)
Target Compound Data	clogP ≈ 0.96
Comparator Or Baseline	2-(6-methylpyridin-3-yl)acetic acid (clogP ≈ 0.22)
Quantified Difference	Δ clogP ≈ +0.74 (≈5.5x higher partition)
Conditions	In silico calculation (standard methods)

Why This Matters

Higher lipophilicity can improve passive membrane permeability, a critical parameter for oral bioavailability and cellular target engagement.

• [1] Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. View Source

pKa Reduction and Increased Acidity

The strong electron-withdrawing effect of the two alpha-fluorine atoms substantially lowers the pKa of the carboxylic acid, increasing its acidity. While experimentally measured pKa data for this specific compound is not widely available in public databases, class-level knowledge predicts a pKa value in the range of 1.0-1.5 [1]. This represents a dramatic reduction compared to the non-fluorinated analog, 2-(6-methylpyridin-3-yl)acetic acid, which has an estimated pKa of ~4.7 . The shift of over 3 pKa units (a ~1000-fold increase in acidity) is a direct consequence of the gem-difluoro substitution.

Acidity (pKa)

Class-level inference

Estimated pKa 1.0–1.5
vs ~4.7 (non-fluorinated)

Over 1000-fold acidity increase shifts ionization state

Based on α-fluorocarboxylic acid class

Evidence Dimension	Acidity (pKa of carboxylic acid)
Target Compound Data	Estimated pKa ≈ 1.0 - 1.5
Comparator Or Baseline	2-(6-methylpyridin-3-yl)acetic acid (Estimated pKa ≈ 4.7)
Quantified Difference	Δ pKa ≈ -3.2 to -3.7 (>1000-fold increase in acidity)
Conditions	Based on pKa of related alpha-fluorocarboxylic acids

Why This Matters

This altered acidity profile dictates the compound's ionization state at physiological pH (predominantly ionized/negatively charged) and influences its potential for forming stable salts, which is a key factor in pharmaceutical formulation and purification.

• [1] O'Hagan, D., & Rzepa, H. S. (1997). Some influences of fluorine in bioorganic chemistry. Chemical Communications, (7), 645-652. (Review discussing pKa reduction in alpha-fluorocarboxylic acids). View Source

6-Methyl Substitution Effect

The 3-pyridyl attachment with a 6-methyl group creates a distinct electronic and steric environment compared to its positional isomers. The closest commercially available analog, 2,2-difluoro-2-(pyridin-3-yl)acetic acid (CAS 1247461-08-0), lacks the 6-methyl group . The presence of the methyl substituent increases the molecular weight from 173.12 g/mol to 187.14 g/mol . More importantly, it alters the electron density of the pyridine ring, which can affect its pKa (estimated pyridine pKa ~5.5 vs. ~5.2 for the non-methylated) and its ability to participate in pi-stacking or hydrophobic interactions with a biological target.

6-Methyl Substitution

Supporting evidence

MW 187.14 g/mol vs 173.12 g/mol (non-methylated)

Methyl group alters steric/electronic properties for SAR

Key for target binding optimization

Evidence Dimension	Molecular Weight and Substituent Pattern
Target Compound Data	MW: 187.14 g/mol; Substituent: 6-methyl on 3-pyridyl
Comparator Or Baseline	2,2-difluoro-2-(pyridin-3-yl)acetic acid (MW: 173.12 g/mol; Substituent: H on 6-pyridyl)
Quantified Difference	Δ MW = +14.02 g/mol (methyl group); Steric and electronic differences
Conditions	Comparison of molecular structures and computed properties

Why This Matters

In a drug discovery setting, a methyl group can be the difference between a hit and a potent lead, often enhancing target binding affinity through favorable hydrophobic interactions. Procuring the specific methylated compound ensures the intended SAR exploration is not compromised.

Carboxylate Anion Stability

The electron-withdrawing fluorine atoms alpha to the carbonyl group stabilize the conjugate base (carboxylate anion) through a combination of inductive and negative hyperconjugation effects. This class-level effect makes the difluoroacetic acid derivative a superior leaving group or a more stable anionic intermediate in certain synthetic transformations compared to its non-fluorinated counterpart [1]. While direct computational data for this exact compound is not in the public domain, the principle is well-documented for gem-difluoro carboxylic acids. For instance, the bond dissociation energy or pKa shift is a direct reflection of this enhanced stability [2].

Anion Stability

Class-level inference

Conjugate base stabilized by two α-fluorines

May affect reactivity and synthetic pathway selection

Qualitative comparison; review specific context

Evidence Dimension	Anion Stability
Target Compound Data	Conjugate base significantly stabilized by two alpha-fluorines
Comparator Or Baseline	2-(6-methylpyridin-3-yl)acetic acid (Conjugate base less stabilized)
Quantified Difference	Qualitative difference (Stable vs. Less Stable); pKa shift is quantitative evidence
Conditions	Based on fundamental principles of fluorine chemistry

Why This Matters

This stability can influence the outcome of chemical reactions, potentially leading to higher yields in nucleophilic substitutions or enabling different reaction pathways that are not feasible with the non-fluorinated acid. This is a key consideration for process chemists optimizing a synthetic route.

• [1] Smart, B. E. (2001). Fluorine substituent effects (on bioactivity). Journal of Fluorine Chemistry, 109(1), 3-11. (Review on fluorine substituent effects). View Source
• [2] O'Hagan, D., & Rzepa, H. S. (1997). Some influences of fluorine in bioorganic chemistry. Chemical Communications, (7), 645-652. View Source

2,2-Difluoro-2-(6-methylpyridin-3-yl)acetic Acid: Application Scenarios

ADME Optimization in Medicinal Chemistry

Medicinal chemists can utilize this compound as a building block to introduce a fluorinated, metabolically stable carboxylic acid warhead into drug candidates. The enhanced lipophilicity (clogP ≈ 0.96 vs. 0.22 for non-fluorinated analog) is a key differentiator for improving membrane permeability and oral absorption of lead molecules. The lower pKa (est. 1.0-1.5 vs. 4.7) [1] ensures the molecule is ionized at physiological pH, which can be advantageous for targeting extracellular or transporter-mediated pathways. This specific 6-methyl substitution provides a defined spatial vector for exploring lipophilic pockets in target proteins.

Agrochemical Discovery

The unique combination of a 3-pyridyl group, a 6-methyl substituent, and a difluoroacetic acid moiety creates a privileged scaffold for agrochemicals. The fluorine atoms can enhance metabolic stability in plants and soil, while the carboxylic acid group can serve as a key binding motif for target enzymes. The quantifiably different physicochemical properties (e.g., lipophilicity) compared to non-fluorinated analogs allow for the tuning of environmental fate and plant uptake properties, which are critical for developing effective crop protection agents.

Activity-Based Probes for Chemical Biology

The alpha-difluoroacetic acid moiety is a known motif in mechanism-based enzyme inhibitors. Its increased acidity and anion-stabilizing effect relative to non-fluorinated acids [1] make it a suitable precursor for creating activated esters or other electrophilic warheads for covalent enzyme labeling. The 6-methylpyridine portion offers a handle for further derivatization, enabling the attachment of reporter tags (e.g., fluorophores or biotin) without interfering with the reactive alpha-fluorocarbonyl core. Procuring this specific compound ensures the intended probe's reactivity profile is achieved.

Scalable Synthesis for Process Chemistry

Process chemists prioritizing reproducibility and yield will find this specific building block's commercial availability at a defined purity (≥95%) valuable for scaling up drug synthesis. The predictable reactivity of the gem-difluoro carboxylic acid, stemming from its unique electronic properties, allows for the design of more robust and efficient synthetic sequences compared to using non-fluorinated or isomeric analogs, thereby reducing development costs and timelines.

Application

Selection Property

Validation Focus

Medicinal Chemistry Lead Optimization

Gem-difluoro acid warhead

Permeability and ionization profiling

Agrochemical Scaffold Design

3-Pyridyl-6-methyl motif

Environmental fate and plant uptake

Activity-Based Probe Synthesis

Activated ester precursor

Reactivity and labeling efficiency

Scalable Process Development

Reproducible reactivity

Yield optimization and robustness

• [1] O'Hagan, D., & Rzepa, H. S. (1997). Some influences of fluorine in bioorganic chemistry. Chemical Communications, (7), 645-652. View Source